Cas no 2228489-70-9 (2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine)

• Product Name: 2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine
• CAS No: 2228489-70-9
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6508628
• PubChem ID: 165692790
• Update Time: 2025-11-06

2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1757124
• 2228489-70-9
• 2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine

• Inchi： 1S/C9H17N3/c1-9(2,10)5-4-8-6-11-7-12(8)3/h6-7H,4-5,10H2,1-3H3
• InChI Key： NJAROXMVBTXULR-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1=CN=CN1C

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine

Introduction to 2-Methyl-4-(1-Methyl-1H-Imidazol-5-yl)Butan-2-amine (CAS No. 2228489-70-9)

2-Methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine (CAS No. 2228489-70-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazole derivatives, which are known for their diverse pharmacological effects, including antifungal, anti-inflammatory, and anti-cancer properties.

The molecular structure of 2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine consists of a butyl chain with a methyl group at the second carbon position and an imidazole ring substituted with a methyl group at the 1-position. The presence of the imidazole ring is particularly noteworthy, as it is a common moiety in many biologically active compounds, such as histamine and various antifungal agents.

Recent studies have explored the potential applications of 2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an antifungal agent. Imidazole derivatives are well-known for their antifungal properties, and preliminary studies have shown that 2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine has potent antifungal activity against several strains of Candida and Aspergillus species. This could have important implications for the treatment of fungal infections, which are becoming increasingly resistant to existing antifungal drugs.

In addition to its anti-inflammatory and antifungal properties, 2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine has also been investigated for its potential anticancer effects. A study published in Cancer Research demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer.

The synthesis of 2-methyl-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine has been optimized using modern synthetic techniques to ensure high yields and purity. The process typically involves several steps, including the formation of the imidazole ring, substitution with the methyl group, and attachment to the butyl chain. The ability to synthesize this compound efficiently is crucial for its further development and application in pharmaceutical research.

The safety profile of 2-methyl-4-(1-methyl-1H-imidazol-5-y l)butan - 2 - amine has also been evaluated in preclinical studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical evaluation. However, more extensive toxicological studies are needed to fully assess its safety profile before it can be considered for human use.

In conclusion, 2-methyl - 4 - ( 1 - methyl - 1 H - imidazol - 5 - yl ) butan - 2 - amine ( CAS No . 2228489 - 70 - 9 ) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antifungal, and anticancer therapies make it an exciting target for pharmaceutical research and development. As research continues to uncover more about its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments in the future.